Cas no 742099-58-7 (5-bromo-2-(2-methylpyrrolidin-1-yl)benzaldehyde)

• Product Name: 5-bromo-2-(2-methylpyrrolidin-1-yl)benzaldehyde
• CAS No: 742099-58-7
• MF: C₁₂H₁₄BrNO
• MW: 268.149662494659
• CID: 2107619
• PubChem ID: 23091110
• Update Time: 2025-04-21

5-bromo-2-(2-methylpyrrolidin-1-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-(2-methylpyrrolidin-1-yl)benzaldehyde
• SCHEMBL406932
• WLSZWXPTBBAJNA-UHFFFAOYSA-N
• DA-03153
• 742099-58-7

• MDL： MFCD26403800
• Inchi： 1S/C12H14BrNO/c1-9-3-2-6-14(9)12-5-4-11(13)7-10(12)8-15/h4-5,7-9H,2-3,6H2,1H3
• InChI Key： WLSZWXPTBBAJNA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=O)C=1)N1CCCC1C

Computed Properties

• Exact Mass: 267.02588Da
• Monoisotopic Mass: 267.02588Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.3Ų